N-(2-(2-(Furan-2-ylmethylene)hydrazinyl)-2-oxoethyl)benzamide

Specification

• CAS No.: 137205-09-5
• Molecular Formula: C14H13N3O3
• Molecular Weight: 271.27 g/mol
• IUPAC Name: N-[2-[(2E)-2-(furan-2-ylmethylidene)hydrazinyl]-2-oxoethyl]benzamide
• Standard InChI: InChI=1S/C14H13N3O3/c18-13(17-16-9-12-7-4-8-20-12)10-15-14(19)11-5-2-1-3-6-11/h1-9H,10H2,(H,15,19)(H,17,18)/b16-9+
• Standard InChI Key: RZMKQWXRAXWHPP-CXUHLZMHSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)NCC(=O)N/N=C/C2=CC=CO2
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCC(=O)NN=CC2=CC=CO2

Introduction

N-(2-(2-(Furan-2-ylmethylene)hydrazinyl)-2-oxoethyl)benzamide is a complex organic compound with a molecular formula of C14H13N3O3. This compound features a benzamide backbone linked to a furan ring through a hydrazine moiety, which is part of a larger class of compounds known for their potential biological activities.

Structural Information

The compound's structure includes a benzamide group, an oxoethyl linker, and a furan ring connected via a hydrazine bridge. The SMILES notation for this compound is C1=CC=C(C=C1)C(=O)NCC(=O)N/N=C/C2=CC=CO2, and its InChIKey is RZMKQWXRAXWHPP-CXUHLZMHSA-N.

Synthesis and Preparation

While specific synthesis details for N-(2-(2-(Furan-2-ylmethylene)hydrazinyl)-2-oxoethyl)benzamide are not readily available, compounds with similar structures often involve condensation reactions between hydrazides and aldehydes. For example, N′-(Furan-2-ylmethylene)-2-hydroxybenzohydrazide is synthesized by reacting 2-hydroxybenzoic acid hydrazide with furan-2-carbaldehyde in ethanol under reflux conditions.

Biological Activity and Potential Applications

Although specific biological activity data for N-(2-(2-(Furan-2-ylmethylene)hydrazinyl)-2-oxoethyl)benzamide is not available, compounds with similar structures, such as those containing furan rings, have been explored for their antibacterial and antifungal properties. The presence of a benzamide group and a hydrazine linker suggests potential applications in medicinal chemistry, particularly in the development of new drugs.